![molecular formula C19H19N3O7S B259533 Methyl 2-[({4-nitrophenyl}carbonyl)amino]-4-methyl-5-(morpholin-4-ylcarbonyl)thiophene-3-carboxylate](/img/structure/B259533.png)
Methyl 2-[({4-nitrophenyl}carbonyl)amino]-4-methyl-5-(morpholin-4-ylcarbonyl)thiophene-3-carboxylate
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Overview
Description
Methyl 2-[({4-nitrophenyl}carbonyl)amino]-4-methyl-5-(morpholin-4-ylcarbonyl)thiophene-3-carboxylate is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields.
Mechanism of Action
The exact mechanism of action of Methyl 2-[({4-nitrophenyl}carbonyl)amino]-4-methyl-5-(morpholin-4-ylcarbonyl)thiophene-3-carboxylate is not fully understood. However, studies have suggested that this compound may exert its anti-tumor and anti-cancer effects by inhibiting the activity of certain enzymes involved in cell proliferation and survival.
Biochemical and Physiological Effects:
Studies have reported that this compound can induce cell cycle arrest and apoptosis in cancer cells. It has also been reported to inhibit the growth of tumors in animal models. In addition, this compound has been shown to reduce inflammation and oxidative stress in various cell types.
Advantages and Limitations for Lab Experiments
One of the main advantages of using Methyl 2-[({4-nitrophenyl}carbonyl)amino]-4-methyl-5-(morpholin-4-ylcarbonyl)thiophene-3-carboxylate in lab experiments is its high purity and good yields. However, one limitation of using this compound is its potential toxicity, which may require careful handling and disposal.
Future Directions
There are several future directions for the study of Methyl 2-[({4-nitrophenyl}carbonyl)amino]-4-methyl-5-(morpholin-4-ylcarbonyl)thiophene-3-carboxylate. One direction is the further investigation of its anti-inflammatory and anti-oxidant properties, which may have potential therapeutic applications in various diseases. Another direction is the development of more efficient synthesis methods for this compound. Additionally, the potential use of this compound in drug delivery systems and as a diagnostic tool for cancer detection warrants further investigation.
In conclusion, this compound is a promising compound with potential applications in various fields. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of this compound and its applications in various fields.
Synthesis Methods
The synthesis of Methyl 2-[({4-nitrophenyl}carbonyl)amino]-4-methyl-5-(morpholin-4-ylcarbonyl)thiophene-3-carboxylate involves the reaction of 4-nitrobenzoyl chloride with 2-amino-4-methylthiophene-3-carboxylic acid in the presence of a base. The resulting product is then treated with morpholine and methyl chloroformate to obtain the final compound. This method has been reported to yield a high purity product with good yields.
Scientific Research Applications
Methyl 2-[({4-nitrophenyl}carbonyl)amino]-4-methyl-5-(morpholin-4-ylcarbonyl)thiophene-3-carboxylate has been extensively studied for its potential applications in various fields. In the field of medicine, this compound has been reported to exhibit anti-inflammatory, anti-tumor, and anti-cancer properties. It has also been studied for its potential use as a diagnostic tool for cancer detection.
properties
Molecular Formula |
C19H19N3O7S |
---|---|
Molecular Weight |
433.4 g/mol |
IUPAC Name |
methyl 4-methyl-5-(morpholine-4-carbonyl)-2-[(4-nitrobenzoyl)amino]thiophene-3-carboxylate |
InChI |
InChI=1S/C19H19N3O7S/c1-11-14(19(25)28-2)17(30-15(11)18(24)21-7-9-29-10-8-21)20-16(23)12-3-5-13(6-4-12)22(26)27/h3-6H,7-10H2,1-2H3,(H,20,23) |
InChI Key |
YZEGHOHAERWZJQ-UHFFFAOYSA-N |
SMILES |
CC1=C(SC(=C1C(=O)OC)NC(=O)C2=CC=C(C=C2)[N+](=O)[O-])C(=O)N3CCOCC3 |
Canonical SMILES |
CC1=C(SC(=C1C(=O)OC)NC(=O)C2=CC=C(C=C2)[N+](=O)[O-])C(=O)N3CCOCC3 |
Origin of Product |
United States |
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